Cas no 2172365-75-0 (2-(2-{(3-methylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol)

2-(2-{(3-Methylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol is a sulfur-containing furan derivative with a flexible ethoxyethanol side chain, offering unique reactivity and solubility properties. Its molecular structure combines a furan ring with a thioether linkage, enhancing its potential as an intermediate in organic synthesis. The presence of both sulfur and oxygen functionalities allows for versatile applications in coordination chemistry and ligand design. The hydroxyl group provides a handle for further derivatization, making it useful in the development of specialty chemicals. Its balanced hydrophilicity and lipophilicity contribute to favorable solubility in a range of solvents, facilitating its use in synthetic and material science applications.
2-(2-{(3-methylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol structure
2172365-75-0 structure
Product Name:2-(2-{(3-methylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol
CAS No:2172365-75-0
MF:C10H16O3S
MW:216.297242164612
CID:6361057
PubChem ID:165518152
Update Time:2025-05-26

2-(2-{(3-methylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(2-{(3-methylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol
    • 2172365-75-0
    • EN300-1290784
    • 2-(2-{[(3-methylfuran-2-yl)methyl]sulfanyl}ethoxy)ethan-1-ol
    • Inchi: 1S/C10H16O3S/c1-9-2-4-13-10(9)8-14-7-6-12-5-3-11/h2,4,11H,3,5-8H2,1H3
    • InChI Key: IEOQWCJQSQSJOM-UHFFFAOYSA-N
    • SMILES: S(CCOCCO)CC1=C(C)C=CO1

Computed Properties

  • Exact Mass: 216.08201554g/mol
  • Monoisotopic Mass: 216.08201554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 67.9Ų

2-(2-{(3-methylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol Pricemore >>

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Additional information on 2-(2-{(3-methylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol

Exploring the Properties and Applications of 2-(2-{(3-methylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol (CAS No. 2172365-75-0)

In the realm of specialty chemicals, 2-(2-{(3-methylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol (CAS No. 2172365-75-0) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by its furan and thioether functional groups, is increasingly studied for its potential in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are particularly interested in its synthetic pathways, solubility, and bioactivity, making it a subject of numerous scientific inquiries.

The molecular structure of 2-(2-{(3-methylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol combines a 3-methylfuran core with a thioether-linked ethoxyethanol side chain. This hybrid architecture contributes to its amphiphilic properties, enabling it to act as a surfactant or intermediate in organic synthesis. Recent studies highlight its role in green chemistry initiatives, where its potential as a biodegradable solvent or catalyst is being explored. Such applications align with global trends toward sustainable chemical processes.

One of the most searched questions about this compound revolves around its synthesis optimization. Researchers often inquire about efficient routes to produce 2-(2-{(3-methylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol with high yield and purity. Published methodologies emphasize microwave-assisted reactions or enzymatic catalysis as eco-friendly alternatives. Additionally, its stability under various pH conditions is a critical parameter for formulators, especially in pharmaceutical contexts where shelf-life is paramount.

The compound’s biological interactions are another hotspot. Preliminary data suggest that the furan-thioether moiety may exhibit antioxidant or anti-inflammatory properties, sparking interest in drug discovery. However, comprehensive toxicity studies and ADME profiles (Absorption, Distribution, Metabolism, Excretion) remain areas for further investigation. These gaps present opportunities for academic and industrial collaboration.

From an industrial perspective, CAS No. 2172365-75-0 is gaining traction in flavor and fragrance applications due to its furan-derived aroma. Its compatibility with polymer matrices also opens doors for functional materials, such as self-healing coatings or controlled-release systems. As regulatory frameworks evolve, compliance with REACH and other global chemical regulations will be essential for market adoption.

In conclusion, 2-(2-{(3-methylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted nature addresses pressing demands in sustainability, healthcare, and advanced materials, positioning it as a compound to watch in the coming years. For researchers, staying updated on its patent landscape and commercial availability will be key to leveraging its full potential.

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